Cas no 2287273-84-9 (Ethyl 5-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Ethyl 5-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2287273-84-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6143825
• PubChem ID: 137942353
• Update Time: 2025-06-26

Ethyl 5-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-azaspiro[3.4]octane-2-carboxylate
• EN300-27783611
• EN300-6746965
• ethyl (2r,4s)-5-azaspiro[3.4]octane-2-carboxylate
• 2287273-84-9
• 2639417-17-5

• Inchi： 1S/C10H17NO2/c1-2-13-9(12)8-6-10(7-8)4-3-5-11-10/h8,11H,2-7H2,1H3
• InChI Key： FSOPUPKCDHEWIQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CCCN2)C1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 5-azaspiro[3.4]octane-2-carboxylate

Ethyl 5-azaspiro[3.4]octane-2-carboxylate (CAS No. 2287273-84-9): A Comprehensive Overview

Ethyl 5-azaspiro[3.4]octane-2-carboxylate (CAS No. 2287273-84-9) is a significant compound in the field of medicinal chemistry, characterized by its unique spirocyclic structure and azacycloalkane moiety. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The spirocyclic framework, which combines a nitrogen-containing heterocycle with a saturated hydrocarbon ring, offers a versatile scaffold for structural modifications, making it an attractive candidate for drug discovery.

The chemical structure of Ethyl 5-azaspiro[3.4]octane-2-carboxylate consists of a spirocyclic core where a nitrogen atom is incorporated into a cycloalkane ring, specifically an eight-membered ring fused with another seven-membered ring. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for designing bioactive compounds. The presence of the ester group at the 2-position and the ethyl substituent at the 1-position further enhances its synthetic utility and pharmacological potential.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The nitrogen-containing azacycloalkane moiety in Ethyl 5-azaspiro[3.4]octane-2-carboxylate is particularly noteworthy, as it can interact with various biological receptors through hydrogen bonding and other non-covalent interactions. This feature makes it a promising candidate for the development of drugs targeting neurological disorders, where precise receptor interaction is crucial.

Recent studies have highlighted the potential of spirocyclic azacycloalkanes as scaffolds for central nervous system (CNS) drugs. The rigid spirocyclic structure provides stability to the molecule while allowing for conformational flexibility, which is essential for effective receptor binding. Additionally, the nitrogen atom in the azacycloalkane ring can serve as a hydrogen bond acceptor, enhancing the binding affinity of the compound to its target.

The synthesis of Ethyl 5-azaspiro[3.4]octane-2-carboxylate involves multi-step organic transformations, including cyclization reactions and esterification processes. The spirocyclic core is typically formed through intramolecular cyclization of appropriately substituted precursors, followed by functional group modifications to introduce the ester group and ethyl substituent. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve yield and selectivity in these transformations.

The pharmacological profile of Ethyl 5-azaspiro[3.4]octane-2-carboxylate has been extensively studied in preclinical models. Initial research suggests that this compound exhibits promising activity against various neurological targets, including serotonin receptors and GABAergic systems. These findings are particularly intriguing given the increasing demand for novel therapeutic agents to treat neurodegenerative diseases such as Alzheimer's and Parkinson's.

The unique structural features of Ethyl 5-azaspiro[3.4]octane-2-carboxylate also make it an attractive candidate for developing derivatives with enhanced pharmacological properties. By modifying the substituents on the spirocyclic core or introducing additional functional groups, researchers can fine-tune the biological activity and selectivity of the compound. This flexibility in structural design opens up numerous possibilities for creating next-generation drugs with improved efficacy and reduced side effects.

In conclusion, Ethyl 5-azaspiro[3.4]octane-2-carboxylate (CAS No. 2287273-84-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its spirocyclic framework and azacycloalkane moiety provide a versatile scaffold for drug discovery, particularly in the treatment of neurological disorders. With ongoing research focused on optimizing its synthesis and exploring its pharmacological potential, this compound is poised to play a crucial role in the development of novel therapeutic agents.